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Introduction

Regelidine, a structurally complex alkaloid with the chemical formula C35H37NO8, has been
identified as a natural product originating from the stems of Tripterygium regelii, a plant species
native to Northeast Asia.[1] This technical guide provides a comprehensive overview of the
available scientific knowledge surrounding the discovery and isolation of Regelidine, with a
focus on presenting structured data and detailed experimental methodologies. While the full
scope of Regelidine's biological activities and the precise historical details of its discovery
remain areas of ongoing investigation, this document collates the current understanding to
serve as a valuable resource for the scientific community.

Physicochemical Properties of Regelidine

A clear understanding of a compound's physical and chemical characteristics is fundamental
for its isolation, characterization, and subsequent development. The table below summarizes
the key physicochemical properties of Regelidine.
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Property Value Source

Molecular Formula C35H37NO8 MedChemExpress
Molecular Weight 599.67 g/mol MedChemExpress
CAS Number 114542-54-0 MedChemExpress
Appearance Solid MedChemExpress
Color Off-white to light yellow MedChemExpress
Storage Conditions 4°C, protect from light MedChemExpress

Soluble in DMSO (at 2 mg/mL
Solubility with ultrasonic warming to MedChemExpress
60°C)

General Isolation and Extraction Methodology from
Tripterygium regelii

While a specific, detailed protocol for the isolation of Regelidine with quantitative yield and
purity data is not extensively documented in publicly accessible scientific literature, a general
methodology for the extraction and fractionation of chemical constituents from Tripterygium
regelii provides a foundational approach. This procedure, typically aimed at isolating various
classes of compounds, including alkaloids and triterpenoids, serves as a blueprint for obtaining
Regelidine.

Experimental Protocol: General Extraction and
Fractionation

1. Plant Material Collection and Preparation:
e Collect fresh stems of Tripterygium regelii.
e Thoroughly wash the plant material to remove any contaminants.

o Air-dry the stems in a well-ventilated area until they are brittle.
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Grind the dried stems into a coarse powder to increase the surface area for extraction.
. Solvent Extraction:

Immerse the powdered plant material in methanol (MeOH). A common ratio is 1:10 (w/v) of
plant material to solvent.

Perform the extraction at room temperature with continuous stirring for a period of 24-48
hours.

Repeat the extraction process three times with fresh methanol to ensure exhaustive
extraction of the phytochemicals.

Combine the methanolic extracts and concentrate them under reduced pressure using a
rotary evaporator to obtain a crude extract.

. Liquid-Liquid Partitioning:
Suspend the crude methanolic extract in distilled water.

Perform sequential liquid-liquid partitioning with solvents of increasing polarity to separate
compounds based on their solubility. A typical sequence is:

[e]

n-hexane (to remove nonpolar compounds like fats and waxes)

o

Dichloromethane (CH2CI2) or Chloroform (CHCI3) (to extract compounds of intermediate
polarity, including many alkaloids)

o

Ethyl acetate (EtOAC) (to isolate moderately polar compounds)

[¢]

n-butanol (n-BuOH) (to extract polar compounds)

Collect each solvent fraction and concentrate them to dryness. Regelidine, as an alkaloid, is
expected to be enriched in the dichloromethane or chloroform fraction.

. Chromatographic Purification:

Subject the enriched alkaloid fraction to column chromatography for further separation.
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o Stationary Phase: Silica gel is a common choice.

o Mobile Phase: A gradient elution system of increasing polarity, such as a mixture of
chloroform and methanol (e.g., 100:0 to 90:10), is typically employed.

o Collect the fractions and monitor them using Thin Layer Chromatography (TLC) to identify
those containing the target compound.

e Pool the fractions containing Regelidine and concentrate them.

» Perform further purification using preparative High-Performance Liquid Chromatography
(HPLC) to achieve high purity.

Visualization of the General Isolation Workflow

The following diagram illustrates the logical flow of the general experimental procedure for
isolating compounds from Tripterygium regelii.
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Caption: General workflow for the isolation of Regelidine.
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Biological Activity and Signaling Pathways: An Area
for Future Research

Currently, there is a notable absence of specific studies in the public domain detailing the
biological activities and the signaling pathways modulated by Regelidine. While other
compounds from the Tripterygium genus have been investigated for their anti-inflammatory,
immunosuppressive, and anti-cancer properties, the specific pharmacological profile of
Regelidine remains to be elucidated.

The complex structure of Regelidine suggests potential for significant biological activity. Future
research should focus on in-vitro and in-vivo studies to determine its cytotoxic, anti-
inflammatory, and other pharmacological effects. Elucidating the mechanism of action will
require a range of molecular biology techniques, including gene expression analysis, western
blotting, and kinase assays, to identify the specific signaling pathways and molecular targets of
Regelidine.

A Potential Signaling Pathway to Investigate

Based on the activities of other natural products with complex structures, a hypothetical
signaling pathway that could be investigated for Regelidine's potential mechanism of action is
the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway,
which is a key regulator of inflammation and immune responses.
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Caption: Hypothetical NF-kB signaling pathway for investigation.
Conclusion

Regelidine stands as a promising yet understudied natural product from Tripterygium regelii.
This guide has synthesized the available information on its discovery and isolation, providing a
framework for researchers interested in this intriguing alkaloid. The lack of detailed, publicly
available data on its specific isolation protocol, quantitative yields, and biological activities
highlights a significant gap in the scientific literature. Future research efforts are crucial to
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unlock the full potential of Regelidine, from establishing a reproducible and scalable isolation
method to thoroughly characterizing its pharmacological profile and mechanism of action. Such
endeavors will be instrumental in determining its potential as a lead compound for drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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